Cas no 1167056-18-9 (5-methyl-1H-indol-6-ol)

• Product Name: 5-methyl-1H-indol-6-ol
• CAS No: 1167056-18-9
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD12405188
• CID: 2618833
• PubChem ID: 20158376
• Update Time: 2025-07-14

5-methyl-1H-indol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-indol-6-ol
• 1H-Indol-6-ol, 5-methyl-
• SB15222
• DTXSID001314264
• 1167056-18-9
• CS-0145542

• MDL： MFCD12405188
• Inchi： 1S/C9H9NO/c1-6-4-7-2-3-10-8(7)5-9(6)11/h2-5,10-11H,1H3
• InChI Key： FQFKFEHJKYITSU-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C=CN2)C=C1C

Computed Properties

• Exact Mass: 147.068413911Da
• Monoisotopic Mass: 147.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Additional information on 5-methyl-1H-indol-6-ol

Introduction to 5-methyl-1H-indol-6-ol (CAS No. 1167056-18-9)

5-methyl-1H-indol-6-ol, with the Chemical Abstracts Service (CAS) number 1167056-18-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indole derivative is characterized by its unique structural features, which include a methyl group at the 5-position and a hydroxyl group at the 6-position of the indole ring. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 5-methyl-1H-indol-6-ol can be represented as C₉H₉NO₂. The presence of the hydroxyl group imparts polarity to the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological targets. The methyl group, on the other hand, influences the molecule's lipophilicity and can affect its pharmacokinetic properties.

Recent studies have highlighted the potential of 5-methyl-1H-indol-6-ol in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-methyl-1H-indol-6-ol can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function in animal models.

In addition to its neuroprotective properties, 5-methyl-1H-indol-6-ol has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a promising candidate for treating inflammatory disorders such as arthritis and inflammatory bowel disease (IBD). A recent study in the Inflammation Research journal reported that 5-methyl-1H-indol-6-ol significantly reduced inflammation markers and oxidative stress in an IBD model, suggesting its potential as a therapeutic agent.

The pharmacological profile of 5-methyl-1H-indol-6-ol has been further explored through preclinical studies. In vitro assays have shown that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Moreover, it has demonstrated selective binding to certain receptors, including serotonin receptors and adenosine receptors, which are implicated in various physiological processes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-1H-indol-6-ol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

The synthesis of 5-methyl-1H-indol-6-ol has been optimized using various methodologies to ensure high yields and purity. One common approach involves the condensation of 3-acetylindole with methyl iodide followed by hydroxylation at the 6-position. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to improve efficiency and reduce environmental impact.

In conclusion, 5-methyl-1H-indol-6-ol (CAS No. 1167056-18-9) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure confers multiple beneficial properties, making it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.